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Compound of Interest

Compound Name:
1-Amino-4-methylcyclohexane-1-

carbonitrile hcl

CAS No.: 92334-10-6

Cat. No.: B582064

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document addresses the characterization data for CAS number 92334-10-6. A critical

point of clarification is immediately warranted. The CAS number provided, 92334-10-6, is

authoritatively assigned to the chemical entity 1-Amino-4-methylcyclohexane-1-carbonitrile

hydrochloride. This is distinct from the initially mentioned "Butanedioic acid, 2-methylene-, 1,4-

bis(2,3-epoxypropyl) ester," for which a different CAS number would apply. This guide will

proceed with the characterization of the compound correctly associated with the provided CAS

number.

An extensive review of publicly accessible scientific literature, chemical supplier databases,

and regulatory information reveals that while basic identification and safety data for 1-Amino-4-

methylcyclohexane-1-carbonitrile hydrochloride are available, a comprehensive, in-depth body

of characterization data required for a full technical whitepaper is not readily available. This

document will synthesize the available information and highlight the data gaps that currently

preclude a more exhaustive analysis.
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Chemical Identity and Physicochemical Properties
1-Amino-4-methylcyclohexane-1-carbonitrile hydrochloride is a substituted cyclohexane

derivative. The presence of an amino group, a nitrile group, and a methyl substituent on the

cyclohexane ring suggests its potential as a versatile building block or scaffold in medicinal

chemistry and organic synthesis.

Table 1: Physicochemical Properties of 1-Amino-4-methylcyclohexane-1-carbonitrile

hydrochloride

Property Value Source

CAS Number 92334-10-6 [1][2][3][4]

Molecular Formula C₈H₁₄N₂·HCl [1][2]

Molecular Weight 174.67 g/mol [1][2]

Canonical SMILES CC1CCC(CC1)(C#N)N.Cl [1]

Physical Form
Solid (presumed based on

hydrochloride salt form)
Inferred

Solubility
Likely soluble in water due to

its hydrochloride salt form.
[5]

Expert Insight: The hydrochloride salt form is typically employed to enhance the stability and

aqueous solubility of amine-containing compounds, which is a crucial consideration for

handling, formulation, and potential biological testing. However, empirical data on properties

such as melting point, boiling point, and partition coefficient (LogP) are not available in the

reviewed sources. This absence of data is common for non-commercialized research

chemicals and represents a significant gap in the full characterization profile.

Spectroscopic and Analytical Data: A Critical Gap
A cornerstone of any technical guide is the detailed analysis of spectroscopic data to confirm

chemical structure and purity. For CAS 92334-10-6, specific experimental spectra (¹H-NMR,

¹³C-NMR, IR, Mass Spectrometry) are not published in readily accessible databases.
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While chemical suppliers may offer to provide this data upon request (often in a Certificate of

Analysis with a purchase), it is not publicly available for independent scientific review.[2]

Hypothetical Spectroscopic Workflow: Should a researcher acquire a sample of this compound,

a standard characterization workflow would be imperative for structure verification and purity

assessment.

Caption: Standard workflow for chemical structure and purity verification.

Safety and Handling
Safety Data Sheets (SDS) from various suppliers provide the most consistent information

available for this compound. The primary hazards identified are related to acute oral toxicity.

Table 2: GHS Hazard Information for 1-Amino-4-methylcyclohexane-1-carbonitrile

hydrochloride
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Hazard Statement Classification
Precautionary
Measures

Source

H302: Harmful if

swallowed

Acute Toxicity, Oral

(Category 4)

P264: Wash skin

thoroughly after

handling.P270: Do not

eat, drink or smoke

when using this

product.P301 + P312:

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

[6]

H312: Harmful in

contact with skin

Acute Toxicity, Dermal

(Category 4)

P280: Wear protective

gloves/protective

clothing.

[6]

H315: Causes skin

irritation

Skin

Corrosion/Irritation

(Category 2)

P280: Wear protective

gloves.
[6]

H319: Causes serious

eye irritation

Serious Eye

Damage/Irritation

(Category 2A)

P280: Wear eye

protection/face

protection.P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

H335: May cause

respiratory irritation

Specific target organ

toxicity, single

exposure (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[6]
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Self-Validating Protocol for Safe Handling: A protocol grounded in trustworthiness requires a

closed loop of preventative measures and emergency preparedness.

Engineering Controls: All handling of the solid material should occur within a certified

chemical fume hood to prevent inhalation of dust.

Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory: nitrile

gloves, a lab coat, and chemical safety goggles with side shields.

Dispensing: Use spatulas and weighing paper within the fume hood. Avoid creating dust. For

solutions, use appropriate pipettes.

Emergency Preparedness: Ensure an eyewash station and safety shower are immediately

accessible and unobstructed. Have an appropriate spill kit ready for solids containing an

absorbent material.

Disposal: Dispose of waste material in clearly labeled hazardous waste containers in

accordance with local and national regulations.

Applications and Research Context
Publicly available research citing the use or synthesis of 1-Amino-4-methylcyclohexane-1-

carbonitrile hydrochloride is sparse. Its utility is largely inferred from its structure. As a cyclic

aminonitrile, it could serve as a precursor for:

α-Aminocarboxylic acids: Hydrolysis of the nitrile group would yield a quaternary α-amino

acid, a valuable motif in peptide and protein chemistry.

Diamines: Reduction of the nitrile group would produce a 1,1-diamine derivative.

Heterocyclic synthesis: The bifunctional nature of the molecule (amino and nitrile groups)

makes it a candidate for constructing novel heterocyclic scaffolds.

Without published studies, any discussion of its role in signaling pathways or as a drug

development candidate would be purely speculative.

Conclusion
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The compound identified by CAS number 92334-10-6 is 1-Amino-4-methylcyclohexane-1-

carbonitrile hydrochloride. While its basic chemical identity and key safety hazards are

established, the lack of comprehensive, publicly available characterization data—particularly

experimental spectroscopy and detailed physicochemical properties—prevents the creation of

an in-depth technical guide as requested. The available information is sufficient for

procurement and safe handling in a research setting, but any researcher intending to use this

compound must undertake a thorough internal validation of its structure and purity before

proceeding with further experiments.

References
A comprehensive list of references could not be compiled as in-depth scientific papers detailing

the characterization and application of this specific compound were not found. The information

presented is aggregated from chemical supplier and safety data aggregator websites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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